Cas no 1396762-06-3 (1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-3-(phenylsulfanyl)propan-1-one)

• Product Name: 1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-3-(phenylsulfanyl)propan-1-one
• CAS No: 1396762-06-3
• MF: C₂₀H₂₅NO₂S₂
• MW: 375.548002958298
• CID: 5365056
• Update Time: 2025-06-03

1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-3-(phenylsulfanyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]-3-phenylsulfanylpropan-1-one
• 1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-3-(phenylsulfanyl)propan-1-one

• Inchi： 1S/C20H25NO2S2/c22-20(10-14-25-19-6-2-1-3-7-19)21-11-8-17(9-12-21)15-24-16-18-5-4-13-23-18/h1-7,13,17H,8-12,14-16H2
• InChI Key： WWXSYGGGEJIZHR-UHFFFAOYSA-N
• SMILES： C(N1CCC(CSCC2=CC=CO2)CC1)(=O)CCSC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-3-(phenylsulfanyl)propan-1-one

1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-3-(phenylsulfanyl)propan-1-one: A Comprehensive Overview

1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-3-(phenylsulfanyl)propan-1-one, also known by its CAS number 1396762-06-3, is a complex organic compound with a unique structure that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its piperidine ring, furan moiety, and sulfanyl groups, which contribute to its potential biological activity. Recent studies have highlighted its promising applications in drug development, particularly in the context of targeting specific cellular pathways and enzymes.

The molecular structure of 1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-3-(phenylsulfanyl)propan-1-one is notable for its combination of a piperidine ring, which is a six-membered amine-containing ring, and a furan group, a five-membered aromatic ring with two double bonds. The presence of sulfanyl groups (-S-) further enhances the compound's potential for interaction with biological systems. These structural features make it a valuable candidate for exploring its role in various biochemical processes.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability and solubility properties. Studies have shown that the compound exhibits good solubility in organic solvents, which is advantageous for its potential use in drug delivery systems. Additionally, the compound's stability under various conditions has been evaluated, making it suitable for further preclinical studies.

In terms of pharmacological activity, 1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-3-(phenylsulfanyl)propan-1-one has demonstrated promising results in vitro assays targeting specific enzymes and receptors. For instance, recent findings suggest that the compound may inhibit certain kinases involved in inflammatory pathways, potentially making it a candidate for anti-inflammatory drug development. Furthermore, its ability to modulate receptor activity has been explored, opening avenues for its application in neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of catalytic agents and protecting groups has been instrumental in ensuring the successful construction of the complex molecular architecture of this compound.

In conclusion, 1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yli]-3-(phenylsulfanyl)propanone, with its unique structural features and promising biological properties, represents a significant advancement in the field of medicinal chemistry. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of novel therapeutic agents.